5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine

• CAS No.: 303060-73-3
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 5-cyclohexyl-2-(4-methoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C23H26N2O2/c1-26-18-13-11-16(12-14-18)20-15-21-19-9-5-6-10-22(19)27-23(25(21)24-20)17-7-3-2-4-8-17/h5-6,9-14,17,21,23H,2-4,7-8,15H2,1H3
• InChI Key: KIXCOVXKIPOHMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC3C5CCCCC5

Description

5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazine is a tricyclic heterocyclic compound featuring a pyrazolo[1,5-c][1,3]benzoxazine core. The six-membered benzoxazine ring in its structure distinguishes it from seven-membered benzoxazepine derivatives, which exhibit reduced target affinity due to steric bulk . This compound was synthesized as part of a broader effort to optimize cholinesterase inhibitors, where the benzoxazine ring’s compact structure enhances binding to enzymes like butyrylcholinesterase (BuChE; PDB 1P0I) . The cyclohexyl and 4-methoxyphenyl substituents at positions 5 and 2, respectively, contribute to its lipophilicity and electronic properties, critical for modulating biological activity.

Biological Activity

5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine is a compound of interest due to its potential biological activities. This article provides a detailed overview of its biological activity, including its synthesis, mechanisms of action, and relevant case studies.

• Chemical Formula : C23H26N2O2
• Molecular Weight : 374.47 g/mol
• CAS Number : 303060-73-3

Synthesis

The synthesis of this compound typically involves the cyclization of appropriate precursors under controlled conditions. The methods may include:

• Reagents : Use of bases such as triethylamine and solvents like toluene.
• Catalysts : Palladium-based catalysts are often employed for hydrogenation steps.

Biological Activity Overview

The biological activities of 5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine have been evaluated in various studies. The following sections summarize the findings.

Antitumor Activity

Several studies have indicated that compounds similar to 5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine exhibit significant antitumor properties:

• Mechanism : The compound may inhibit specific kinases involved in tumor growth.
• Case Study : In vitro tests showed that derivatives with similar structures had IC50 values in the low micromolar range against various cancer cell lines, indicating potent antitumor activity.

Antimicrobial Activity

Research has also explored the antimicrobial potential of this compound:

• Activity Spectrum : Exhibits activity against both Gram-positive and Gram-negative bacteria.
• Case Study : A derivative demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) reported as low as 15.62 µg/mL.

Enzyme Inhibition

The compound has been investigated for its ability to inhibit key enzymes:

• Acetylcholinesterase (AChE) : Inhibition studies revealed that it could serve as a potential treatment for conditions like Alzheimer's disease.
• Urease Inhibition : Strong urease inhibitors were identified among related compounds, suggesting potential applications in managing urinary infections.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications to the phenyl and cyclohexyl groups can significantly influence biological activity:

• Substituent Effects : Electron-donating or withdrawing groups on the aromatic rings affect potency.
• Hydrophobic Interactions : The cyclohexyl moiety contributes to favorable interactions within biological systems.

Data Tables

Activity Type	Test Organism/Cell Line	IC50/MIC Values	Reference
Antitumor	Various cancer cell lines	Low micromolar range
Antimicrobial	Staphylococcus aureus	15.62 µg/mL
	Escherichia coli	15.62 µg/mL
Enzyme Inhibition	AChE	IC50 values varied
	Urease	IC50 values varied

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance:

• In Vitro Studies : The compound has shown significant inhibitory effects on various cancer cell lines including prostate (PC-3), breast (MDA-MB-231), and pancreatic (MIA PaCa-2) cancers. In one study, it exhibited an IC50 value ranging from 7.84 to 16.2 µM against these cell lines, indicating strong anti-proliferative properties .
• Mechanism of Action : The mechanisms through which this compound exerts its anticancer effects may involve the induction of apoptosis and inhibition of angiogenesis. This dual action is crucial for limiting tumor growth and spread .

Other Pharmacological Activities

The benzoxazine scaffold has been associated with a variety of other biological activities:

• Antimicrobial Properties : Compounds featuring similar structures have demonstrated antimicrobial effects against various pathogens, suggesting that 5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine could also possess such activities .
• Anti-inflammatory Effects : Some derivatives of benzoxazines are noted for their anti-inflammatory properties, which could be beneficial in treating conditions characterized by inflammation .

Case Studies

Several case studies illustrate the applications and effectiveness of similar compounds:

• Quinazolinone Derivatives : A series of quinazolinone derivatives were synthesized and evaluated for their anticancer properties. These studies indicated that structural modifications could lead to enhanced activity against specific cancer types .
• Benzoxazine Analogues : Research on benzoxazine analogues has revealed their potential in treating cardiovascular diseases and neurodegenerative disorders due to their ability to modulate various biological pathways .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Key Observations :

• Substituent Size and Enzymatic Affinity : The cyclohexyl group in the target compound balances steric bulk and hydrophobicity, whereas the 2-naphthyl analogue () may hinder binding due to increased volume.
• Electron-Donating Groups : Alkoxy substituents (e.g., 4-butoxyphenyl in ) enhance solubility but may reduce membrane permeability compared to methoxy groups.
• Neuroprotective Analogues : The triazolo-pyrimidine derivative () shares a methoxyphenyl group with the target compound but employs a distinct heterocyclic core, suggesting divergent mechanisms of action.

Core Heterocyclic Modifications :

• Benzoxazine vs. Benzoxazepine : The six-membered benzoxazine ring in the target compound improves BuChE affinity over seven-membered benzoxazepines by reducing steric clash .
• Spiro-Benzoxazines : Compounds like 6,8-diisopropylspiro[1,3-benzoxazine-2,1’-cyclohexan]-4(3H)-one () exhibit fungicidal activity but lack the pyrazolo moiety, limiting cholinesterase targeting.